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Compound of Interest

Compound Name: Z-D-Cha-OH

CAS No.: 154802-74-1

Cat. No.: B583039

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safety and

Compliance in the Laboratory

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical

information for the proper disposal of Z-D-Cha-OH (N-carbobenzyloxy-D-cyclohexylalanine). In

the absence of a specific Safety Data Sheet (SDS) for this compound, this document

synthesizes data from structurally similar molecules and established laboratory safety protocols

to offer a comprehensive, step-by-step operational and disposal plan. The core philosophy of

this guide is to treat Z-D-Cha-OH with a conservative approach, managing it as a chemical

waste product to ensure the highest level of safety and regulatory compliance.

Hazard Assessment and Profile
Understanding the potential hazards of Z-D-Cha-OH is paramount to its safe handling and

disposal. This assessment is based on the known properties of its primary structural

components: the carbobenzyloxy (Cbz) protecting group and the D-cyclohexylalanine core.

Summary of Potential Hazards:
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

It is crucial to handle Z-D-Cha-OH in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.[1] Personal protective equipment is mandatory to

prevent skin and eye contact.

Personal Protective Equipment (PPE)
A proactive approach to safety begins with the consistent use of appropriate PPE. The

following should be worn at all times when handling Z-D-Cha-OH:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use of a fume hood is the primary means of respiratory protection. If

weighing or transferring powder outside of a hood, a NIOSH-approved respirator may be

necessary based on your institution's Chemical Hygiene Plan and a risk assessment.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Isolate: Clear the immediate area of all personnel.
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Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Before cleanup, don the appropriate PPE as outlined above.

Containment: For solid spills, carefully sweep the material to avoid generating dust and place

it in a designated, labeled waste container. For liquid spills, use an inert absorbent material

(e.g., vermiculite, sand) to absorb the spill, then collect the material into a labeled waste

container.

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water),

collecting all cleaning materials as contaminated waste.

Waste Disposal: Dispose of all contaminated materials, including absorbent, cleaning

supplies, and PPE, as hazardous chemical waste.

Step-by-Step Disposal Procedure
The proper disposal of Z-D-Cha-OH requires a systematic approach, from waste segregation to

final disposal. The following workflow is designed to ensure safety and compliance.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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